Cas no 821777-09-7 (Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-)
821777-09-7 structure
Product Name:Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-
CAS No:821777-09-7
MF:C15H19N3O2
MW:273.330263376236
CID:697267
PubChem ID:71419900
Update Time:2025-04-19
Benzonitrile, 4-(cyclohexylethylamino)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-
- 4-(2-cyclohexylethylamino)-2-nitrobenzonitrile
- 4-(cyclohexylethylamino)-2-nitroBenzonitrile
- 821777-09-7
- FT-0704589
- AKOS018589562
- DTXSID00839115
- 4-[(2-Cyclohexylethyl)amino]-2-nitrobenzonitrile
-
- Inchi: 1S/C15H19N3O2/c16-11-13-6-7-14(10-15(13)18(19)20)17-9-8-12-4-2-1-3-5-12/h6-7,10,12,17H,1-5,8-9H2
- InChI Key: ZAQWZRHLJDQCGB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C#N)C=CC(=C1)NCCC1CCCCC1)=O
Computed Properties
- Exact Mass: 273.147726857g/mol
- Monoisotopic Mass: 273.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 81.6Ų
Benzonitrile, 4-(cyclohexylethylamino)-2-nitro- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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